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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the fundamental differences between the plant growth

regulator Daminozide and its deuterated analogue, Daminozide-d4. Primarily distinguished by

isotopic labeling, this guide will delve into their comparative physicochemical properties, the

critical role of Daminozide-d4 as an internal standard in quantitative analysis, detailed

experimental protocols, and the relevant biological signaling pathways.

Core Structural and Physicochemical Distinctions
Daminozide, chemically known as N-(dimethylamino)succinamic acid, is a synthetic plant

growth regulator. Its deuterated form, Daminozide-d4, is a stable isotope-labeled version

where four hydrogen atoms on the succinamic acid backbone have been replaced with

deuterium atoms. This isotopic substitution is the primary difference between the two molecules

and is the basis for their distinct applications, particularly in analytical chemistry. While their

chemical reactivity and biological activity are virtually identical, their mass difference is a key

feature exploited in mass spectrometry-based assays.

Below are the chemical structures of Daminozide and Daminozide-d4, illustrating the position

of the deuterium labels.
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Caption: Chemical structure of Daminozide.
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Caption: Chemical structure of Daminozide-d4.

Comparative Physicochemical Data
The following table summarizes the key physicochemical properties of Daminozide and

Daminozide-d4 for easy comparison.
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Property Daminozide Daminozide-d4

Molecular Formula C₆H₁₂N₂O₃ C₆H₈D₄N₂O₃

Molecular Weight 160.17 g/mol 164.20 g/mol

Monoisotopic Mass 160.084792 u 164.109899 u

CAS Number 1596-84-5 1596-84-5 (unlabeled)

Appearance White crystalline solid White to off-white solid

Melting Point 157-164 °C 157-160 °C

Water Solubility 100 g/L at 25 °C Slightly soluble

LogP -1.7 Not available

pKa 4.7 Not available

Biological Activity and Signaling Pathways
Daminozide functions as a plant growth regulator by inhibiting the biosynthesis of gibberellins,

a class of plant hormones that promote stem elongation. Specifically, it acts as a competitive

inhibitor of 2-oxoglutarate-dependent dioxygenases, key enzymes in the later stages of the

gibberellin biosynthetic pathway.

In humans, Daminozide has been identified as a selective inhibitor of the KDM2/7 subfamily of

Jumonji C (JmjC) domain-containing histone demethylases. These enzymes play a crucial role

in epigenetic regulation by removing methyl groups from histone proteins, thereby influencing

gene expression. The inhibitory action of Daminozide on these demethylases is an area of

active research in the context of drug development.
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Daminozide and Daminozide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855961#key-differences-between-daminozide-and-
daminozide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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